Cas no 874440-82-1 (Methyl 6-azaspiro[2.5]octane-1-carboxylate)

Methyl 6-azaspiro[2.5]octane-1-carboxylate is a spirocyclic compound featuring a unique azaspiro[2.5]octane scaffold, which is of interest in medicinal chemistry and drug discovery. The structure combines a rigid spirocyclic framework with a carboxylate ester functional group, offering versatility for further derivatization. Its constrained geometry may enhance binding selectivity in biologically active molecules, making it a valuable intermediate for the synthesis of pharmacophores or ligands. The methyl ester moiety provides a convenient handle for hydrolysis or transesterification, facilitating downstream modifications. This compound is particularly useful in the development of novel bioactive molecules, where its spirocyclic core can contribute to improved metabolic stability and three-dimensional diversity.

Methyl 6-azaspiro[2.5]octane-1-carboxylate structure

874440-82-1 structure

Product Name:Methyl 6-azaspiro[2.5]octane-1-carboxylate

CAS No:874440-82-1

MF:C₉H₁₅NO₂

MW:169.220902681351

MDL:MFCD15144696

CID:2136050

Update Time:2025-06-07

Methyl 6-azaspiro[2.5]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 6-Azaspiro[2.5]octane-1-carboxylic acid methyl ester
- Methyl 6-azaspiro[2.5]octane-1-carboxylate
- MDL： MFCD15144696
- Inchi： 1S/C9H15NO2/c1-12-8(11)7-6-9(7)2-4-10-5-3-9/h7,10H,2-6H2,1H3
- InChI Key： IJFYZUROYVOFQX-UHFFFAOYSA-N
- SMILES： O(C)C(C1CC21CCNCC2)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 197
Topological Polar Surface Area: 38.3

Experimental Properties

Color/Form: NA
Density: 1.1±0.1 g/cm3
Boiling Point: 243.3±33.0 °C at 760 mmHg
Flash Point: 163.5±27.9 °C

Methyl 6-azaspiro[2.5]octane-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Methyl 6-azaspiro[2.5]octane-1-carboxylate Pricemore >>

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